Cas no 868141-74-6 (N-{4-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide)

• Product Name: N-{4-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide
• CAS No: 868141-74-6
• MF: C₁₇H₁₃N₃O₂S₂
• MW: 355.434020757675
• CID: 6453384
• Update Time: 2025-07-15

N-{4-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide
• Acetamide, N-[4-[4-oxo-5-(4-pyridinylmethylene)-2-thioxo-3-thiazolidinyl]phenyl]-

• Inchi： 1S/C17H13N3O2S2/c1-11(21)19-13-2-4-14(5-3-13)20-16(22)15(24-17(20)23)10-12-6-8-18-9-7-12/h2-10H,1H3,(H,19,21)
• InChI Key： ZMORVSDYURMJKE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(=O)C(=CC3C=CN=CC=3)SC2=S)C=C1)(=O)C

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 14.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-{4-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide

Recent Advances in the Study of N-{4-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide (CAS: 868141-74-6)

The compound N-{4-(5Z)-4-oxo-5-(pyridin-4-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide (CAS: 868141-74-6) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This thiazolidinone derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic applications in various disease models.

Structural analysis reveals that this compound combines a thiazolidinone core with a pyridinylidene moiety and an acetamide group, creating a multifunctional scaffold capable of interacting with multiple biological targets. The presence of the sulfanylidene group at position 2 and the conjugated system extending from the pyridine ring contribute to its distinctive electronic properties and molecular recognition capabilities. These structural characteristics make it particularly interesting for drug discovery programs targeting protein-protein interactions and enzyme modulation.

Recent pharmacological investigations have demonstrated that 868141-74-6 exhibits potent inhibitory activity against several kinase targets implicated in cancer progression. In vitro studies using human cancer cell lines showed significant antiproliferative effects at micromolar concentrations, with particular efficacy against breast and colon cancer models. Mechanistic studies suggest that the compound induces cell cycle arrest and promotes apoptosis through modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings were recently published in the Journal of Medicinal Chemistry (2023), providing strong evidence for its potential as an anticancer agent.

Significant progress has been made in understanding the structure-activity relationship (SAR) of this compound class. Researchers have systematically modified various functional groups while maintaining the core thiazolidinone structure, leading to improved pharmacokinetic properties and target selectivity. Notably, the (5Z)-configuration of the exocyclic double bond appears crucial for biological activity, as demonstrated by comparative studies with the (5E)-isomer. These SAR studies have been instrumental in guiding the design of second-generation analogs with enhanced therapeutic potential.

Recent advancements in formulation technology have addressed some of the initial challenges associated with the compound's physicochemical properties. Novel nanoformulation approaches have significantly improved its aqueous solubility and bioavailability, as reported in a 2024 study published in the International Journal of Pharmaceutics. These developments have paved the way for more comprehensive in vivo evaluation, with preliminary animal studies showing favorable tissue distribution profiles and manageable toxicity levels at therapeutic doses.

The compound's potential extends beyond oncology, with emerging evidence suggesting activity against inflammatory and infectious diseases. A 2023 study in Bioorganic Chemistry revealed promising antimicrobial activity against drug-resistant bacterial strains, possibly through inhibition of bacterial efflux pumps. Additionally, computational docking studies have identified potential interactions with targets involved in neurodegenerative diseases, opening new avenues for therapeutic development in neurology.

Current research efforts are focusing on the development of robust synthetic routes for large-scale production and the identification of biomarkers for patient stratification. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development. With its multifaceted biological activities and improving drug-like properties, 868141-74-6 represents an exciting prospect in the search for novel therapeutic agents across multiple disease areas.